Cas no 1006959-20-1 (2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline)

2-(1-Methyl-1H-pyrazol-4-yl)methoxyaniline is a versatile intermediate in organic synthesis, particularly valuable for its role in the development of pharmaceuticals and agrochemicals. The compound features a pyrazole moiety linked to an aniline derivative via a methoxy bridge, offering a unique structural motif for further functionalization. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for synthetic applications. The presence of both aromatic and heterocyclic components enhances its utility in constructing complex molecules, such as kinase inhibitors or bioactive scaffolds. This compound is typically handled under inert conditions to preserve its reactivity and purity.

2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline structure

1006959-20-1 structure

Product Name:2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline

CAS No:1006959-20-1

MF:C₁₁H₁₃N₃O

MW:203.240422010422

MDL:MFCD08699306

CID:3060733

PubChem ID:19626906

Update Time:2025-06-07

2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline Chemical and Physical Properties

Names and Identifiers

- 2-((1-Methyl-1H-pyrazol-4-yl)methoxy)aniline
- 2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline
- STK351398
- 2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline
- AKOS000318208
- EN300-231101
- 2-[(1-Methyl-1H-pyrazol-4-yl)methoxy]benzenamine
- 1006959-20-1
- DTXSID201236040
- GQB95920
- CS-0241048
- 2-[(1-methylpyrazol-4-yl)methoxy]aniline
- MDL： MFCD08699306
- Inchi： 1S/C11H13N3O/c1-14-7-9(6-13-14)8-15-11-5-3-2-4-10(11)12/h2-7H,8,12H2,1H3
- InChI Key： OPKBTLYJEHINOY-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1N)CC1C=NN(C)C=1

Computed Properties

Exact Mass: 203.105862047Da
Monoisotopic Mass: 203.105862047Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 53.1Å²

2-(1-methyl-1H-pyrazol-4-yl)methoxyaniline Pricemore >>

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